Cas no 2092279-31-5 (2-chloro-8-iodoquinoline-4-carboxylic acid)

• Product Name: 2-chloro-8-iodoquinoline-4-carboxylic acid
• CAS No: 2092279-31-5
• MF: C₁₀H₅ClINO₂
• MW: 333.509673833847
• CID: 5238946
• Update Time: 2025-11-04

2-chloro-8-iodoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 2-chloro-8-iodo-
• 2-chloro-8-iodoquinoline-4-carboxylic acid

• Inchi： 1S/C10H5ClINO2/c11-8-4-6(10(14)15)5-2-1-3-7(12)9(5)13-8/h1-4H,(H,14,15)
• InChI Key： HPRIECDREAOBKH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2I)C(C(O)=O)=CC=1Cl

Additional information on 2-chloro-8-iodoquinoline-4-carboxylic acid

Comprehensive Analysis of 2-Chloro-8-iodoquinoline-4-carboxylic acid (CAS No. 2092279-31-5): Properties, Applications, and Research Insights

The compound 2-chloro-8-iodoquinoline-4-carboxylic acid (CAS No. 2092279-31-5) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a multifunctional heterocyclic scaffold, it combines the bioactive quinoline core with strategically placed halogen atoms (chlorine and iodine), enhancing its potential for molecular interactions and drug discovery applications. Researchers are particularly interested in its role as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in targeted therapy development.

Recent literature highlights the growing demand for iodinated quinoline derivatives like CAS 2092279-31-5 in medicinal chemistry, driven by their ability to modulate protein-ligand binding. The 8-iodo substitution offers distinct advantages in radiolabeling studies and PET tracer development, addressing the pharmaceutical industry's need for diagnostic probes. Meanwhile, the 2-chloro-4-carboxylic acid moiety provides excellent water solubility and metal-chelating properties, making it valuable for designing bioavailable compounds – a key focus area in modern drug formulation optimization.

From a synthetic chemistry perspective, 2-chloro-8-iodoquinoline-4-carboxylic acid serves as a versatile intermediate for cross-coupling reactions, particularly Suzuki-Miyaura and Sonogashira couplings. Its electron-deficient quinoline system facilitates regioselective functionalization, enabling the creation of diverse structure-activity relationship (SAR) libraries. This aligns with the pharmaceutical industry's push toward fragment-based drug design and high-throughput screening methodologies. The compound's crystalline nature and defined melting point (typically >200°C) also make it suitable for X-ray crystallography studies in protein-ligand complex analysis.

Environmental and green chemistry considerations have prompted investigations into sustainable synthesis routes for halogenated quinolines. Recent patents disclose improved methods for preparing CAS 2092279-31-5 using catalytic iodination techniques that reduce heavy metal waste – responding to the industry's demand for eco-friendly synthetic protocols. The compound's stability under physiological pH conditions and resistance to photodegradation make it particularly attractive for long-acting formulations, a critical factor in chronic disease management therapies.

Analytical characterization of 2-chloro-8-iodoquinoline-4-carboxylic acid typically involves HPLC-UV/MS for purity assessment and NMR spectroscopy (particularly ¹³C and ¹H) for structural confirmation. The distinctive spin-spin coupling patterns between the iodine-bearing C8 and adjacent protons provide valuable structural fingerprints for quality control. These analytical features address the growing regulatory emphasis on impurity profiling in pharmaceutical intermediates, especially for ICH Q3D elemental impurities compliance.

Emerging applications in material science have expanded the utility of 2092279-31-5 beyond life sciences. Its electron-transport properties and thermal stability make it a candidate for organic semiconductors and OLED materials – areas experiencing rapid growth due to flexible electronics development. The compound's ability to form coordination complexes with transition metals also shows promise for catalytic applications in asymmetric synthesis.

Market intelligence indicates rising procurement of 2-chloro-8-iodoquinoline-4-carboxylic acid by contract research organizations (CROs) specializing in oncology target validation. The compound's dual halogenation pattern mimics structural motifs found in several clinical-stage kinase inhibitors, making it valuable for scaffold hopping strategies in drug repurposing initiatives. Proper storage recommendations include protection from moisture absorption and maintenance at controlled room temperature to preserve its chemical integrity over extended periods.

Future research directions for CAS 2092279-31-5 may explore its potential in proteolysis targeting chimeras (PROTACs) and molecular glues – cutting-edge modalities in targeted protein degradation. The compound's carboxylic acid handle provides ideal functionality for E3 ligase recruiter conjugation, addressing one of the most searched topics in contemporary drug discovery forums. As synthetic methodologies advance, we anticipate new derivatization techniques that will further unlock the potential of this multifunctional quinoline derivative.